Cas no 70492-66-9 (3-Octanol, (R)-)

3-Octanol, (R)- structure

Product Name:3-Octanol, (R)-

CAS No:70492-66-9

Molecular Formula:C₈H₁₈O

Molecular Weight:130.22792

CID:547142

PubChem ID:445789

3-Octanol, (R)- Properties

Names and Identifiers

- 3-Octanol, (R)-
- (R)-3-OCTANOL
- (3s)-1-Octen-3-Ol
- (S)-(+)-3-octanol
- (S)-3-octanal
- (S)-3-octanol
- (S)-n-octan-3-ol
- (S)-Octan-3-ol
- 1g85
- 3OM
- AC1L9IKU
- CTK2H4815
- Octan-3R-ol
- AKOS006286267
- 3OL
- SCHEMBL6826458
- NMRPBPVERJPACX-MRVPVSSYSA-N
- 70492-66-9
- LMFA05000490
- (3R)-octan-3-ol
- +Expand
- InChIKey： NMRPBPVERJPACX-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H18O/c1-3-5-6-7-8(9)4-2/h8-9H,3-7H2,1-2H3
- SMILES： CCCCCC(O)CC

Computed Properties

Exact Mass: 130.13584
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 5
Monoisotopic Mass: 130.135765193g/mol
Heavy Atom Count: 9
Complexity: 52.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

3-Octanol, (R)- Related Literature

1. The oxidation of organic nitrogen compounds with lead tetra-acetate

Q. Rev. Chem. Soc., 1971,25, 407-429
2. Tandem imine generation/N-cyclization/C-alkylation sequence to access N-functionalized indoles featuring an aza-quaternary carbon†

Jun-Song Tian,Zhi Tu,Feng Zhou,Jin-Sheng Yu Org. Chem. Front., 2023,10, 1759-1766
3. Effects of surface-functionalized TiO2 nanoparticles on copper ion toxicity under simultaneous and sequential exposure conditions†

Yao Li,Ang Li,Xiaomin Li,You Zhang,Shu Liu Environ. Sci.: Nano, 2022,9, 4558-4569
4. Anodization strategy to fabricate nanoporous gold for high-sensitivity detection of p-nitrophenol

Junling Xu,Tianyi Kou,Zhonghua Zhang CrystEngComm, 2013,15, 7856-7862
5. Biosynthesis of the piperidine alkaloids: origin of the piperidine nucleus of N-methylisopelletierine

Chem. Commun. (London), 1968, 85-86
6. The preparation of 2H-1,4-benzoxazin-3-(4H)-ones viapalladium-catalyzed intramolecular C–O bond formation†

Kai E. O. Ylijoki,E. Peter Kündig Chem. Commun., 2011,47, 10608-10610
7. Site-selective immobilisation of functional enzymes on to polystyrene nanoparticles†‡

Lu Shin Wong,Krzysztof Okrasa,Jason Micklefield Org. Biomol. Chem., 2010,8, 782-787
8. Rational magnetic modification of N,N-dioxidized pyrazine ring expanded adenine and thymine: a diradical character induced by base pairing and double protonation†

Dongxiao Chen,Yuxiang Bu Phys. Chem. Chem. Phys., 2019,21, 20095-20106
9. Excitation pathway and temperature dependent luminescence in color tunable Ba5Gd8Zn4O21:Eu3+ phosphors

Baojiu Chen,Xiangping Li,Jinsu Zhang,Jiashi Sun,Haiyang Zhong,Lihong Cheng,Shaobo Fu,Hua Zhong,Yizhuo Wang,Xiangqing Zhang,Haiping Xia,Ruinian Hua J. Mater. Chem. C, 2013,1, 2338-2344
10. The structure modification and activity improvement of Pd–Co/C electrocatalysts by the addition of Au for the oxygen reduction reaction†

Yu-Chen Wei,Tsan-Yao Chen,Chen-Wei Liu,Ting-Shan Chan,Jyh-Fu Lee,Chih-Hao Lee,Tsang-Lang Lin,Kuan-Wen Wang Catal. Sci. Technol., 2012,2, 1654-1664

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